Cas no 98427-08-8 (2,3-Pyridinediamine,4,5,6-trimethyl-)
98427-08-8 structure
Product Name:2,3-Pyridinediamine,4,5,6-trimethyl-
CAS No:98427-08-8
MF:C8H13N3
MW:151.208921194077
CID:801781
PubChem ID:21560650
Update Time:2025-04-19
2,3-Pyridinediamine,4,5,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pyridinediamine,4,5,6-trimethyl-
- 4,5,6-trimethylpyridine-2,3-diamine
- Pyridine, 2,3-diamino-4,5,6-trimethyl- (6CI)
- 2,3-Diamino-4,5,6-trimethylpyridine
- 4,5,6-Trimethyl-pyridin-2,3-diyldiamin
- 4,5,6-trimethyl-pyridine-2,3-diyldiamine
- SCHEMBL2284408
- 98427-08-8
- DTXSID80615873
- FT-0755860
-
- Inchi： 1S/C8H13N3/c1-4-5(2)7(9)8(10)11-6(4)3/h9H2,1-3H3,(H2,10,11)
- InChI Key： BOVZGAUKICYHPI-UHFFFAOYSA-N
- SMILES： N1C(=C(C(C)=C(C)C=1C)N)N
Computed Properties
- Exact Mass: 151.11100
- Monoisotopic Mass: 151.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 1
- Topological Polar Surface Area: 64.9A^2
Experimental Properties
- PSA: 64.93000
- LogP: 2.33360
2,3-Pyridinediamine,4,5,6-trimethyl- Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Pyridinediamine,4,5,6-trimethyl- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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